Cas no 2243516-33-6 (3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione)

• Product Name: 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione
• CAS No: 2243516-33-6
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 5877925
• PubChem ID: 138040791
• Update Time: 2025-10-20

3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione
• 3-amino-1lambda6-thiaspiro[3.5]nonane-1,1-dione
• 2243516-33-6
• EN300-2010550

• Inchi： 1S/C8H15NO2S/c9-7-6-12(10,11)8(7)4-2-1-3-5-8/h7H,1-6,9H2
• InChI Key： TVUJFHRVBCHLNX-UHFFFAOYSA-N
• SMILES： S1(CC(C21CCCCC2)N)(=O)=O

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione

Professional Introduction to 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione (CAS No: 2243516-33-6)

3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione, identified by the Chemical Abstracts Service Number (CAS No) 2243516-33-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This spirocyclic thiazole derivative exhibits a unique framework consisting of a thiazole ring fused with a nonane backbone, featuring an amino group and a dione moiety at the 1,1-position. The intricate architecture of this molecule presents both challenges and opportunities for its potential applications in drug discovery and therapeutic development.

The molecular structure of 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of the amino group (-NH₂) at the spiro center enhances its potential as a precursor for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacological properties. Additionally, the dione functionality (C=O-C=O) introduces electrophilic centers that can participate in various organic transformations, such as condensation reactions or Michael additions, which are commonly employed in medicinal chemistry to modulate bioactivity.

The spirocyclic core of 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione contributes to its rigid conformation, which may influence its interactions with biological targets. Spirocyclic compounds are known for their ability to exhibit high binding affinity and selectivity due to their constrained geometry, making them promising candidates for the development of small-molecule drugs. The thiazole ring, a well-studied scaffold in medicinal chemistry, is frequently found in bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of the pharmacophoric features of 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione. By leveraging these tools, researchers have been able to predict potential binding modes of this compound with various biological targets, including enzymes and receptors implicated in human diseases. These virtual studies have highlighted the structural motifs responsible for its interactions, providing valuable insights for rational drug design.

In vitro studies have begun to elucidate the biological profile of 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione. Initial experiments suggest that this compound exhibits moderate activity against certain enzymatic targets, with particular promise in inhibiting pathways relevant to inflammation and oxidative stress. The amino group has been shown to play a crucial role in mediating these interactions, underscoring its importance as a pharmacophoric element. Furthermore, the dione moiety has demonstrated stability under various physiological conditions, suggesting its suitability for further development into a drug candidate.

The synthesis of 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione represents a significant achievement in synthetic organic chemistry. The construction of the spirocyclic framework requires precise control over reaction conditions and stereochemistry to ensure high yields and enantiopurity. Researchers have employed multi-step synthetic strategies involving cyclization reactions, cross-coupling transformations, and oxidation processes to achieve the desired product. These synthetic methodologies not only highlight the versatility of modern organic synthesis but also pave the way for scalable production if further developed.

The potential therapeutic applications of 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione are currently under investigation across multiple disease areas. Its structural features suggest utility in addressing neurological disorders by modulating neurotransmitter systems or targeting neurodegenerative pathways. Additionally, its interaction with inflammatory mediators positions it as a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or atherosclerosis. Preclinical studies are underway to validate these hypotheses and explore additional therapeutic possibilities.

The development of novel pharmaceutical agents relies heavily on innovative chemical scaffolds like 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione (CAS No: 2243516-33-6). By integrating cutting-edge synthetic techniques with advanced biophysical methods, researchers aim to optimize the pharmacokinetic properties and efficacy of this compound. Future studies may focus on derivatization strategies that enhance solubility or metabolic stability while preserving bioactivity—a critical balance in drug development.

The interdisciplinary nature of medicinal chemistry underscores the importance of collaboration between synthetic chemists and biologists in harnessing compounds like 3-amino-1lambda6-thiaspiro3.5nonane-1,1-dione. As our understanding of disease mechanisms evolves alongside technological advancements in drug discovery platforms, compounds such as this one hold promise for addressing unmet medical needs through innovative molecular design.